Cas no 1054483-33-8 (1-[(4-bromophenyl)methyl]azetidin-3-ol)

• Product Name: 1-[(4-bromophenyl)methyl]azetidin-3-ol
• CAS No: 1054483-33-8
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD11849010
• CID: 1154343
• PubChem ID: 63091101
• Update Time: 2025-05-23

1-[(4-bromophenyl)methyl]azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromobenzyl)-3-azetidinol
• 1-(4-BROMOBENZYL)AZETIDIN-3-OL
• 1-(4-BroMobenzyl)-3-hydroxyazetidine
• 4953AJ
• AM86250
• 1-[(4-bromophenyl)methyl]azetidin-3-ol
• SY026094
• AS-32330
• SB50770
• 1054483-33-8
• DA-15931
• MFCD11849010
• AKOS012391515
• CS-0440597

• MDL： MFCD11849010
• Inchi： 1S/C10H12BrNO/c11-9-3-1-8(2-4-9)5-12-6-10(13)7-12/h1-4,10,13H,5-7H2
• InChI Key： ICKLFNDLXRKNQP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1CC(C1)O

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-[(4-bromophenyl)methyl]azetidin-3-ol

Compound 1054483-33-8: 1-[(4-Bromophenyl)methyl]azetidin-3-ol

Compound 1054483-33-8, also known as 1-[(4-bromophenyl)methyl]azetidin-3-ol, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique azetidine ring structure, which is a four-membered cyclic ether, and a bromophenyl substituent that imparts distinctive electronic and steric properties. The presence of the hydroxyl group at the 3-position further enhances its functional versatility, making it a valuable substrate for various chemical transformations and biological studies.

The synthesis of 1-[(4-bromophenyl)methyl]azetidin-3-ol involves a series of intricate reactions, including nucleophilic substitutions, ring-opening, and cyclization processes. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, which is crucial for its application in drug discovery and development. Researchers have employed various catalysts, such as chiral transition metal complexes and organocatalysts, to achieve high enantiomeric excess (ee) in the synthesis process.

The structural uniqueness of compound 1054483-33-8 has led to its exploration in diverse biological contexts. Studies have demonstrated its potential as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, recent research has highlighted its ability to modulate key enzymes involved in cellular signaling pathways, such as kinases and proteases.

In addition to its pharmacological applications, 1-[(4-bromophenyl)methyl]azetidin-3-ol has been utilized as a building block in the construction of complex molecular architectures. Its azetidine ring serves as a rigid framework that can be further functionalized to generate libraries of compounds with diverse biological activities. This approach has been particularly useful in high-throughput screening campaigns aimed at identifying novel drug candidates.

The incorporation of bromine in the phenyl ring introduces additional complexity to the molecule's electronic properties, making it an interesting candidate for studies on metal-mediated transformations. Recent investigations have explored its reactivity under transition metal catalysis, revealing new pathways for cross-coupling reactions and C-H activation processes.

From an analytical standpoint, the characterization of compound 1054483-33-8 has been facilitated by advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These methods have provided critical insights into its molecular structure and stereochemistry, ensuring the accuracy of synthetic procedures and enabling precise determination of its physical properties.

In conclusion, compound 1054483-33-8, or 1-[(4-bromophenyl)methyl]azetidin-3-one, represents a versatile and intriguing chemical entity with vast potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a key player in contemporary chemical research.